5b-Hydroxy-2,2,13b,13c-tetramethyl-9-(2-methylbut-3-en-2-yl)-2,3,5b,6,7,7a,8,13,13b,13c,14,15-dodecahydro-4h-3,15a-epoxy[1]benzoxepino[6',7':6,7]indeno[1,2-b]indol-4-one

• IUPAC Name: 19-hydroxy-4,5,24,24-tetramethyl-12-(2-methylbut-3-en-2-yl)-25,26-dioxa-7-azaheptacyclo[21.2.1.01,20.04,19.05,16.06,14.08,13]hexacosa-6(14),8,10,12,20-pentaen-22-one
• InChI: InChI=1S/C32H39NO4/c1-8-27(2,3)20-10-9-11-21-24(20)19-16-18-12-13-31(35)23-17-22(34)26-28(4,5)37-32(23,36-26)15-14-29(31,6)30(18,7)25(19)33-21/h8-11,17-18,26,33,35H,1,12-16H2,2-7H3
• InChI Key: YVDJBQQJIDPRKP-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2C(=O)C=C3C4(CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=CC=CC(=C67)C(C)(C)C=C)O)C
• Molecular Formula: C32H39NO4
• DSSTOX Substance ID: DTXSID70990787
• Molecular Weight: 501.7 g/mol
• CAS RN: 70553-75-2

Description

5b-Hydroxy-2,2,13b,13c-tetramethyl-9-(2-methylbut-3-en-2-yl)-2,3,5b,6,7,7a,8,13,13b,13c,14,15-dodecahydro-4h-3,15a-epoxy[1]benzoxepino[6',7':6,7]indeno[1,2-b]indol-4-one is a natural product found in Aspergillus with data available.

Scientific Research Applications

Synthesis and Structural Analysis

• Research into the synthesis of complex organic compounds often leads to the development of new methodologies and insights into chemical reactions. For instance, the work by Iijima et al. (1979) explored the synthesis of compounds starting with precursors corresponding to β-tetra-, β-tri-, and β-di-carbonyl compounds, providing a foundation for the synthesis of more complex molecules like the one (Iijima et al., 1979).

Chemical Transformations and Reactivity

• The study of chemical transformations, as illustrated by Wünsch and Bauschke (1992), reveals the diverse reactivity patterns of complex molecules. They described multiple methods for preparing certain epoxybenzoxocinones, shedding light on the reactivity of similar complex structures (Wünsch & Bauschke, 1992).

Molecular Rearrangements

• Investigations into molecular rearrangements, as shown by Karrick and Peet (1986), provide insights into the structural dynamics of complex molecules. They reinvestigated the synthesis of certain diazepino indoles, correcting previous structural assignments. This highlights the importance of accurate structural determination in complex organic synthesis (Karrick & Peet, 1986).

Antiproliferative Activity

• Research into the antiproliferative activity of complex molecules, like those conducted by Gornostaev et al. (2020), can contribute to the understanding of how certain chemical structures may inhibit cell proliferation. They synthesized and analyzed the structure and antiproliferative activity of benzogindeno indole triones and benzamides, which is relevant to understanding the biological activity of complex organic molecules (Gornostaev et al., 2020).